Cas no 942070-08-8 (2,2'(5-BROMOTHIOPHENE-2,4-DIYL)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE))

• Product Name: 2,2'(5-BROMOTHIOPHENE-2,4-DIYL)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)
• CAS No: 942070-08-8
• MF: C₁₆H₂₅B₂BrO₄S
• MW: 414.95830321312
• CID: 3241979
• PubChem ID: 56973116
• Update Time: 2025-04-21

2,2'(5-BROMOTHIOPHENE-2,4-DIYL)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE) Chemical and Physical Properties

Names and Identifiers

• 2,2'(5-BROMOTHIOPHENE-2,4-DIYL)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)
• 2-[2-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienyl]dihydro-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 942070-08-8
• DTXSID701106262

• Inchi： 1S/C16H25B2BrO4S/c1-13(2)14(3,4)21-17(20-13)10-9-11(24-12(10)19)18-22-15(5,6)16(7,8)23-18/h9H,1-8H3
• InChI Key： FOTHZOWQAXHYDC-UHFFFAOYSA-N
• SMILES： BrC1=C(B2OC(C)(C)C(C)(C)O2)C=C(B2OC(C)(C)C(C)(C)O2)S1

Computed Properties

• Exact Mass: 414.08430Da
• Monoisotopic Mass: 414.08430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų